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Compound of Interest

Compound Name: YQ128

Cat. No.: B2599406 Get Quote

An In-depth Technical Guide to YQ128: A Selective NLRP3 Inflammasome Inhibitor

This technical guide provides a comprehensive overview of YQ128, a potent and selective

second-generation inhibitor of the NOD-like receptor protein 3 (NLRP3) inflammasome. This

document is intended for researchers, scientists, and drug development professionals

interested in the therapeutic potential of targeting the NLRP3 inflammasome in various

inflammatory diseases.

Core Compound Information
YQ128 is an experimental drug compound that has demonstrated significant anti-inflammatory

properties by specifically targeting the NLRP3 inflammasome.[1] Its ability to suppress the

release of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and interleukin-18 (IL-18)

makes it a valuable tool for studying inflammatory pathways and a potential therapeutic agent

for a range of conditions, including neurodegenerative and autoinflammatory diseases.[1][2]

Chemical and Physical Properties
The fundamental chemical and physical properties of YQ128 are summarized in the table

below.
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Property Value Reference

CAS Number 2454246-18-3 [1][2][3]

Molecular Weight 545.11 g/mol [1][2][4]

Molecular Formula C₂₇H₂₉ClN₂O₄S₂ [1][2][4]

Purity ≥98% [3]

Appearance Crystalline solid [3]

Solubility Soluble in DMSO [2][3]

Mechanism of Action and Signaling Pathway
YQ128 functions as a selective inhibitor of the NLRP3 inflammasome.[2][4] The NLRP3

inflammasome is a multi-protein complex in the cytosol of immune cells that responds to

pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns

(DAMPs), triggering an inflammatory response.[4] The activation of the NLRP3 inflammasome

is a two-step process: priming and activation.[3][4] YQ128 exerts its inhibitory effect during the

activation step, preventing the assembly of the inflammasome complex and subsequent

inflammatory cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.researchgate.net/figure/Development-of-YQ-II-128-as-a-NLRP3-inhibitor_fig2_348446323
https://www.immune-system-research.com/2019/11/20/yq128-is-a-selective-and-second-generation-nlrp3-inflammasome-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9226403/
https://www.researchgate.net/figure/Development-of-YQ-II-128-as-a-NLRP3-inhibitor_fig2_348446323
https://www.immune-system-research.com/2019/11/20/yq128-is-a-selective-and-second-generation-nlrp3-inflammasome-inhibitor/
https://www.mdpi.com/1422-0067/20/13/3328
https://www.researchgate.net/figure/Development-of-YQ-II-128-as-a-NLRP3-inhibitor_fig2_348446323
https://www.immune-system-research.com/2019/11/20/yq128-is-a-selective-and-second-generation-nlrp3-inflammasome-inhibitor/
https://www.mdpi.com/1422-0067/20/13/3328
https://pmc.ncbi.nlm.nih.gov/articles/PMC9226403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9226403/
https://www.immune-system-research.com/2019/11/20/yq128-is-a-selective-and-second-generation-nlrp3-inflammasome-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9226403/
https://www.benchchem.com/product/b2599406?utm_src=pdf-body
https://www.immune-system-research.com/2019/11/20/yq128-is-a-selective-and-second-generation-nlrp3-inflammasome-inhibitor/
https://www.mdpi.com/1422-0067/20/13/3328
https://www.mdpi.com/1422-0067/20/13/3328
https://pmc.ncbi.nlm.nih.gov/articles/PMC9226403/
https://www.mdpi.com/1422-0067/20/13/3328
https://www.benchchem.com/product/b2599406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2599406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Priming (Signal 1)

Activation (Signal 2)

Downstream Effects
PAMPs/DAMPs TLR4/NF-κB Pathwaybinds

pro-IL-1βupregulates

NLRP3
upregulates

IL-1β

NLRP3-ASC
Complex Assembly

ATP, Toxins,
Particulate Matter K+ Efflux

active Caspase-1

cleaves

YQ128
inhibits

pro-Caspase-1

cleaves

Pyroptosisinduces

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2599406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Assay In Vivo Model

1. Seed Macrophages

2. Prime with LPS (4h)

3. Treat with YQ128

4. Activate with ATP/Nigericin

5. Collect Supernatant

6. Measure IL-1β (ELISA)

1. Administer YQ128 to Mice

2. Induce Inflammation (e.g., LPS)

3. Collect Blood/Tissue Samples

4. Measure Cytokine Levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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